molecular formula C22H27ClN2O4S B2377772 5-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzenesulfonamide CAS No. 922004-26-0

5-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzenesulfonamide

Cat. No. B2377772
CAS RN: 922004-26-0
M. Wt: 450.98
InChI Key: QJILYNUGUKHLMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H27ClN2O4S and its molecular weight is 450.98. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition and Therapeutic Potential

This compound, as part of the [1,4]oxazepine-based primary sulfonamides, exhibits strong inhibition of human carbonic anhydrases, enzymes that are therapeutically relevant. This inhibition suggests potential use in therapeutic applications, particularly due to the dual role of the primary sulfonamide functionality in enzyme binding and ring construction (Sapegin, Kalinin, Angeli, Supuran, & Krasavin, 2018).

Heterocyclic Chemistry and Synthesis

The compound is involved in the synthesis of novel heterocyclic systems, such as pyrazolo-fused dibenzo[b,f][1,4]oxazepines, through aromatic nucleophilic substitution processes. This synthesis contributes to the expansion of heterocyclic chemistry and has potential implications in various chemical and pharmacological fields (Sapegin, Kalinin, Smirnov, Dorogov, & Krasavin, 2012).

Intermediate in Pharmaceutical Synthesis

This chemical serves as a key intermediate in the synthesis of certain pharmaceuticals, such as tolvaptan. Its role in various synthesis pathways underscores its importance in drug development and production (Can, 2012).

Molecular Structure and Properties Analysis

Studies on similar compounds, like benzimidazole-tethered oxazepine heterocyclic hybrids, reveal insights into molecular structures, charge distributions, and potential applications in nonlinear optical (NLO) properties. Such research broadens our understanding of the molecular behavior of these compounds and their potential in various technological applications (Almansour, Arumugam, Suresh Kumar, Soliman, Altaf, & Ghabbour, 2016).

Multicomponent Reaction Synthesis

The compound is involved in multicomponent reactions leading to the synthesis of malonamide and tetrahydrobenzo[b][1,4]oxazepine derivatives. These reactions, being one-pot and at ambient temperature, signify the compound's role in efficient and versatile chemical synthesis processes (Shaabani, Mofakham, Maleki, & Hajishaabanha, 2010).

properties

IUPAC Name

5-chloro-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2-methylbenzenesulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H27ClN2O4S/c1-14(2)12-25-18-11-17(8-9-19(18)29-13-22(4,5)21(25)26)24-30(27,28)20-10-16(23)7-6-15(20)3/h6-11,14,24H,12-13H2,1-5H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QJILYNUGUKHLMP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC(C)C)(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H27ClN2O4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

451.0 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.